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Compound of Interest

Compound Name: Tetraoctylammonium bromide

Cat. No.: B084912 Get Quote

An In-depth Technical Guide on the Safe Handling of Tetraoctylammonium Bromide

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount to ensuring a secure and productive laboratory environment. This

technical guide provides a comprehensive overview of the safety data and handling

precautions for tetraoctylammonium bromide, a quaternary ammonium compound commonly

used as a phase transfer catalyst. The information is compiled from various safety data sheets

(SDS) to offer a thorough understanding of its potential hazards and the necessary mitigation

strategies.

Chemical and Physical Properties
Tetraoctylammonium bromide is a white, hygroscopic crystalline powder.[1][2] Understanding

its physical and chemical properties is the first step in safe handling.
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Property Value Source

Molecular Formula C₃₂H₆₈BrN [3]

Molecular Weight 546.79 g/mol [3]

Melting Point 95-99 °C (203-210.2 °F) [4][5]

Appearance
White hygroscopic crystalline

powder
[1][2]

Solubility Does not mix well with water [1]

Vapor Pressure Negligible [1]

Stability Stable under normal conditions [1][5]

Hazard Identification and Classification
Tetraoctylammonium bromide is considered a hazardous substance.[1] It is crucial to be

aware of its primary hazards to implement appropriate safety measures.

Hazard Classification GHS Category Description

Acute Toxicity, Oral Category 4 Harmful if swallowed.[1][6]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[2][4][7]

Serious Eye Damage/Irritation Category 1 / 2
Risk of serious damage to

eyes.[1][2][4]

Specific target organ toxicity

(single exposure)
Category 3

May cause respiratory

irritation.[2][4][7]

Aquatic Hazard - Toxic to aquatic organisms.[1]

Toxicological Information
The toxicological effects of tetraoctylammonium bromide necessitate careful handling to

avoid exposure.
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Exposure Route Effects

Ingestion

Harmful if swallowed.[1] Ingestion of less than

150 grams may be fatal or cause serious health

damage.[1] Bromide poisoning can lead to

symptoms like drowsiness, irritability, confusion,

hallucinations, and coma.[1]

Inhalation

May cause respiratory irritation.[2][4][7] If dust is

inhaled, it is advised to move to a non-

contaminated area and ensure clear breathing

passages.[1]

Skin Contact Causes skin irritation.[1][2][4]

Eye Contact Causes serious eye damage.[1][2][4]

Chronic Exposure

Limited evidence suggests that long-term

exposure may lead to cumulative health effects.

[1] There is some evidence from animal studies

of developmental toxicity.[1]

Handling and Storage Precautions
Proper handling and storage are critical to minimize the risks associated with

tetraoctylammonium bromide.

Handling
Personal Contact: Avoid all personal contact, including inhalation of dust.[1]

Ventilation: Use only in a well-ventilated area.[4][8]

Personal Protective Equipment (PPE): Wear protective clothing, gloves, and eye/face

protection.[1][4][6]

Dust Generation: Minimize dust generation and accumulation.[4][6]
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Hygiene: Wash hands thoroughly after handling.[4][6] Do not eat, drink, or smoke in the

handling area.[6]

Storage
Containers: Store in original, tightly sealed containers.[1][8] Suitable containers include

glass, polyethylene, or polypropylene.[1]

Conditions: Keep in a dry, cool, and well-ventilated place.[4][8] The substance is

hygroscopic, so protection from moisture is necessary.[4][9]

Incompatibilities: Avoid contact with strong oxidizing agents.[1][4][10]

First Aid and Emergency Procedures
In the event of exposure or an accident, immediate and appropriate first aid is crucial.

Exposure First Aid Measures

Ingestion

Do NOT induce vomiting.[4] Rinse mouth with

water.[8] Seek immediate medical attention.[1]

[4]

Inhalation

Remove the victim to fresh air.[4][8] If not

breathing, give artificial respiration.[4][8] Seek

medical attention if irritation or discomfort

persists.[1][4]

Skin Contact

Immediately remove all contaminated clothing.

[1] Wash off with plenty of soap and water for at

least 15 minutes.[4][8] Get medical attention.[4]

Eye Contact

Immediately hold eyelids apart and flush the eye

continuously with running water for at least 15

minutes.[1][4] Remove contact lenses if present

and easy to do.[4] Seek immediate medical

attention.[1][4]

Fire Fighting Measures
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Extinguishing Media: Use foam, dry chemical powder, or carbon dioxide.[1][8]

Hazards: The substance is a combustible solid but propagates flame with difficulty.[1] Dust

clouds may form an explosive mixture with air.[1] Combustion can produce toxic fumes,

including carbon monoxide, carbon dioxide, hydrogen bromide, and nitrogen oxides.[1][4]

Firefighter Protection: Wear self-contained breathing apparatus and full protective gear.[4]

Accidental Release Measures
Minor Spills: Remove all ignition sources.[1] Clean up spills immediately, avoiding dust

generation.[1] Use protective equipment.[1] Place spilled material in a suitable, labeled

container for disposal.[1]

Major Spills: Alert emergency responders.[1] Advise personnel in the area of the hazard.[1]

Wear protective clothing and avoid all personal contact.[1]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is dependent on the specific laboratory conditions and

procedures.

Protection Type Specifications

Eye and Face Protection
Safety glasses with side shields or chemical

goggles are required.[1][8]

Skin Protection

Wear protective gloves and clothing to prevent

skin exposure.[4] Recommended glove

materials include polychloroprene, nitrile rubber,

and butyl rubber.[1] Glove suitability depends on

the frequency and duration of contact.[1]

Respiratory Protection

If dust is generated and ventilation is

inadequate, a particulate respirator should be

worn.[1][8]

Experimental Workflow and Safety Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://datasheets.scbt.com/sc-251208.pdf
https://www.targetmol.com/attachment/sds/326574575955476513/TYD-01379
https://datasheets.scbt.com/sc-251208.pdf
https://datasheets.scbt.com/sc-251208.pdf
https://datasheets.scbt.com/sc-251208.pdf
https://www.fishersci.com/store/msds?partNumber=AC352100250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC352100250&countryCode=US&language=en
https://datasheets.scbt.com/sc-251208.pdf
https://datasheets.scbt.com/sc-251208.pdf
https://datasheets.scbt.com/sc-251208.pdf
https://datasheets.scbt.com/sc-251208.pdf
https://datasheets.scbt.com/sc-251208.pdf
https://datasheets.scbt.com/sc-251208.pdf
https://datasheets.scbt.com/sc-251208.pdf
https://datasheets.scbt.com/sc-251208.pdf
https://www.targetmol.com/attachment/sds/326574575955476513/TYD-01379
https://www.fishersci.com/store/msds?partNumber=AC352100250&countryCode=US&language=en
https://datasheets.scbt.com/sc-251208.pdf
https://datasheets.scbt.com/sc-251208.pdf
https://datasheets.scbt.com/sc-251208.pdf
https://www.targetmol.com/attachment/sds/326574575955476513/TYD-01379
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While specific experimental methodologies will vary, a general workflow for safely handling

tetraoctylammonium bromide in a research setting should follow a structured approach to

risk mitigation.
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General Experimental Workflow for Handling Tetraoctylammonium Bromide

Preparation Phase

Handling Phase

Post-Experiment Phase

Risk Assessment:
- Review SDS

- Identify Hazards
- Plan mitigation

Assemble PPE:
- Safety Goggles

- Lab Coat
- Appropriate Gloves

Prepare Workspace:
- Ensure fume hood is operational

- Clear clutter
- Locate spill kit and emergency equipment

Weighing and Transfer:
- Perform in a fume hood or ventilated enclosure

- Minimize dust creation

Proceed with caution

Reaction Setup:
- Add reagent slowly

- Maintain controlled conditions (temperature, stirring)

Decontamination:
- Clean glassware and surfaces

- Decontaminate equipment

After reaction completion

Waste Disposal:
- Segregate hazardous waste

- Dispose of in labeled, sealed containers according to institutional policy

Hygiene:
- Remove PPE correctly
- Wash hands thoroughly

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of tetraoctylammonium bromide.
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Disposal Considerations
All waste containing tetraoctylammonium bromide must be handled in accordance with local,

state, and federal regulations.[1] Containers should be punctured to prevent reuse and

disposed of at an authorized landfill.[1] Do not allow wash water from cleaning equipment to

enter drains.[1]

This guide provides a detailed overview of the safety information and handling precautions for

tetraoctylammonium bromide. Adherence to these guidelines is essential for the protection of

researchers and the environment. Always consult the most recent version of the Safety Data

Sheet from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b084912#tetraoctylammonium-bromide-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b084912#tetraoctylammonium-bromide-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b084912#tetraoctylammonium-bromide-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b084912?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

